Cas no 1261477-66-0 (Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate)

Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate is a fluorinated aromatic ester with a molecular formula of C₁₀H₉F₃O₄. This compound features a trifluoromethoxy group and a hydroxyl substituent on the benzene ring, contributing to its unique reactivity and solubility profile. The ethyl ester moiety enhances its stability and makes it suitable for further synthetic modifications. Its trifluoromethoxy group imparts electron-withdrawing properties, which can be advantageous in pharmaceutical and agrochemical intermediates. The compound is typically utilized in organic synthesis, particularly in the development of bioactive molecules. Its well-defined structure and functional groups allow for precise chemical transformations, making it a valuable building block in research and industrial applications.

Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate structure

1261477-66-0 structure

Product Name:Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate

CAS No:1261477-66-0

MF:C₁₀H₉F₃O₄

MW:250.171273946762

MDL:MFCD18396546

CID:4785735

Update Time:2025-06-12

Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

- ETHYL 4-HYDROXY-2-(TRIFLUOROMETHOXY)BENZOATE
- 4-Hydroxy-2-trifluoromethoxybenzoic acid ethyl ester
- 4-Hydroxy-2-trifluoromethoxy-benzoic acid ethyl ester
- Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate
- MDL： MFCD18396546
- Inchi： 1S/C10H9F3O4/c1-2-16-9(15)7-4-3-6(14)5-8(7)17-10(11,12)13/h3-5,14H,2H2,1H3
- InChI Key： ISEHIMBNFJOBQB-UHFFFAOYSA-N
- SMILES： FC(OC1C=C(C=CC=1C(=O)OCC)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 267
XLogP3: 3
Topological Polar Surface Area: 55.8

Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019103305-1g	Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate	1261477-66-0	95%	1g	$567.45	2023-09-03
Matrix Scientific	195203-5g	4-Hydroxy-2-trifluoromethoxybenzoic acid ethyl ester, 95%	1261477-66-0	95%	5g	$1980.00	2023-09-10
A2B Chem LLC	AI17516-5g	Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate	1261477-66-0	95%	5g	$1309.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1180500-1g	Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate	1261477-66-0	95%	1g	￥11025.00	2024-08-09

Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate Related Literature

1. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

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4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Additional information on Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate

Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate (CAS No. 1261477-66-0): A Versatile Compound for Modern Applications

In the realm of organic chemistry and pharmaceutical research, Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate (CAS No. 1261477-66-0) has emerged as a compound of significant interest. This ester derivative, characterized by its trifluoromethoxy and hydroxy functional groups, offers unique chemical properties that make it valuable for a wide range of applications. Its CAS No. 1261477-66-0 is often searched by researchers and industry professionals seeking high-purity intermediates for synthesis.

The compound's structure, featuring an ethyl ester and a phenolic hydroxyl group, lends itself to modifications that are crucial in drug discovery and material science. Recent trends in green chemistry and sustainable synthesis have further amplified interest in such compounds, as they can be tailored to reduce environmental impact while maintaining efficacy. Searches for "biodegradable benzoate derivatives" or "trifluoromethoxy compounds in pharmaceuticals" reflect this growing demand.

One of the standout features of Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate is its potential in medicinal chemistry. The trifluoromethoxy group is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a popular choice for researchers exploring new therapeutic agents. Questions like "How does trifluoromethoxy improve drug performance?" or "Applications of ethyl benzoates in medicine" are frequently encountered in academic and industrial forums.

Beyond pharmaceuticals, this compound finds utility in agrochemicals and specialty chemicals. Its ability to act as a building block for more complex molecules has led to its use in developing crop protection agents and flavor/fragrance ingredients. The search term "ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate uses in agriculture" highlights its relevance in this sector.

From a synthetic perspective, the compound's CAS No. 1261477-66-0 is often associated with high-yield reactions and scalable processes. Laboratories and manufacturers prioritize compounds like this for their ease of handling and compatibility with modern catalytic systems. Queries such as "optimized synthesis of ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate" or "catalysts for benzoate ester formation" are common among chemists aiming to streamline production.

In conclusion, Ethyl 4-hydroxy-2-(trifluoromethoxy)benzoate (CAS No. 1261477-66-0) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features and adaptability to green chemistry principles ensure its continued relevance in research and industry. As interest grows in sustainable chemical solutions, this compound is poised to remain a key player in innovative scientific advancements.